Cas no 2451-79-8 (1,2,4,5-Benzenetetracarboxylicacid, 1,2,4,5-tetrabutyl ester)

• Product Name: 1,2,4,5-Benzenetetracarboxylicacid, 1,2,4,5-tetrabutyl ester
• CAS No: 2451-79-8
• MF: C₂₆H₃₈O₈
• MW: 478.575129032135
• CID: 288241
• PubChem ID: 75560
• Update Time: 2025-04-19

1,2,4,5-Benzenetetracarboxylicacid, 1,2,4,5-tetrabutyl ester Chemical and Physical Properties

Names and Identifiers

• 1,2,4,5-Benzenetetracarboxylicacid, 1,2,4,5-tetrabutyl ester
• Tetrabutyl benzene-1,2,4,5-tetracarboxylate
• 2451-79-8
• EINECS 219-515-9
• 1,2,4,5-Tetrabutyl 1,2,4,5-benzenetetracarboxylate
• tetra-n-butyl pyromellitate
• KD99M9Y9AR
• REPPSPNSOPYUCD-UHFFFAOYSA-N
• 1,2,4,5-Benzenetetracarboxylic acid, 1,2,4,5-tetrabutyl ester
• NS00027680
• tetrabutyl pyromellitate
• DTXSID80179263
• SCHEMBL243995

• Inchi： 1S/C26H38O8/c1-5-9-13-31-23(27)19-17-21(25(29)33-15-11-7-3)22(26(30)34-16-12-8-4)18-20(19)24(28)32-14-10-6-2/h17-18H,5-16H2,1-4H3
• InChI Key： REPPSPNSOPYUCD-UHFFFAOYSA-N
• SMILES： O(C(C1C=C(C(=O)OCCCC)C(C(=O)OCCCC)=CC=1C(=O)OCCCC)=O)CCCC

Computed Properties

• Exact Mass: 478.25674
• Monoisotopic Mass: 478.257
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 34
• Rotatable Bond Count: 20
• Complexity: 526
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 105A^2
• XLogP3: 6.3

Experimental Properties

• Density: 1.089
• Boiling Point: 527.2°Cat760mmHg
• Flash Point: 220.8°C
• Refractive Index: 1.499
• PSA: 105.2